Cas no 80985-63-3 (BRN 4493446;6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole;80985-63-3;6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole;11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor...)

BRN 4493446;6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole;80985-63-3;6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole;11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor... structure
80985-63-3 structure
Product Name:BRN 4493446;6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole;80985-63-3;6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole;11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor...
CAS No:80985-63-3
MF:C12H8ClN5
MW:257.678420066834
CID:986269
PubChem ID:135449793
Update Time:2025-04-20

BRN 4493446;6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole;80985-63-3;6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole;11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor... Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole
    • 11H-1,2,4-Triazolo(4',3':2,3)pyrida
    • 11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor...
    • 6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole
    • BRN 4493446
    • 80985-63-3
    • AKOS030255925
    • NSC360520
    • NSC-360520
    • 6-Chloro-3-methyl-11H-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole
    • DTXSID901001676
    • 11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chloro-3-methyl-
    • NSC 360520
    • BRN 4493446;6-chloro-3-methyl-5h-[1,2,4]triazolo[4',3':2,3]pyridazino[4,5-b]indole;80985-63-3;6-Chloro-3-methyl-11H-1,2,4-triazolo(4',3':2,3)pyridazino(4,5-b)indole;11H-1,2,4-Triazolo(4',3':2,3)pyridazino(4,5-b)indole, 6-chlor...
    • Inchi: 1S/C12H8ClN5/c1-6-15-16-12-10-9(11(13)17-18(6)12)7-4-2-3-5-8(7)14-10/h2-5,14H,1H3
    • InChI Key: URUXTJNCFFAFET-UHFFFAOYSA-N
    • SMILES: ClC1C2C3C=CC=CC=3NC=2C2=NN=C(C)N2N=1

Computed Properties

  • Exact Mass: 257.0468230g/mol
  • Monoisotopic Mass: 257.0468230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.9Ų
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd